Cas no 1443310-08-4 ((4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol)

(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol is a fluorinated thiophene-naphthalene hybrid compound with potential applications in pharmaceutical and materials chemistry. Its structure combines a substituted thiophene ring, featuring a fluorine atom and methyl group, with a naphthalene moiety, offering unique electronic and steric properties. The presence of the fluoromethylthiophene group enhances lipophilicity and metabolic stability, while the naphthalene core contributes to π-stacking interactions, making it useful in ligand design or organic synthesis. The hydroxymethyl linker provides a versatile handle for further functionalization. This compound may serve as an intermediate in the development of bioactive molecules or functional materials, benefiting from its balanced reactivity and structural diversity.
(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol structure
1443310-08-4 structure
Product Name:(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol
CAS No:1443310-08-4
MF:C16H13FOS
MW:272.337226629257
MDL:MFCD07775469
CID:5060471
Update Time:2026-02-28

(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol
    • MDL： MFCD07775469
    • Inchi： 1S/C16H13FOS/c1-10-14(17)9-15(19-10)16(18)13-8-4-6-11-5-2-3-7-12(11)13/h2-9,16,18H,1H3
    • InChI Key： LTCXSEBWZSZTEX-UHFFFAOYSA-N
    • SMILES： S1C(C)=C(C=C1C(C1=CC=CC2C=CC=CC1=2)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 311
  • XLogP3: 4.2
  • Topological Polar Surface Area: 48.5

(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol Pricemore >>

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(4-Fluoro-5-methylthiophen-2-yl)(naphthalen-1-yl)methanol Related Literature

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